Cas no 923590-95-8 (4-bromo-2,3-dihydro-1H-isoindole hydrochloride)

4-bromo-2,3-dihydro-1H-isoindole hydrochloride structure

923590-95-8 structure

Product Name:4-bromo-2,3-dihydro-1H-isoindole hydrochloride

CAS No:923590-95-8

MF:C₈H₉BrClN

MW:234.520760297775

MDL:MFCD10700134

CID:93226

PubChem ID:44228644

Update Time:2025-08-03

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-Bromoisoindoline hydrochloride
- 3-BROMO-1H-ISOINDOLINE HYDROCHLORIDE
- 4-Bromo-1H-isoindoline hydrochloride
- 4-bromo-2,3-dihydro-1H-isoindole,hydrochloride
- 4-BROMO-ISOINDOLINE HCL
- 5-bromo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridinecarboxylicacid
- 4-Bromo-isoindoline hydrochloride
- 4-Bromo-2,3-dihydro-1H-isoindole
- 4-bromo-2,3-dihydro-1H-isoindole hydrochloride
- 4-Bromoisoindoline HCl
- C8H9BrClN
- 1H-Isoindole, 4-bromo-2,3-dihydro-, hydrochloride (1:1)
- 4-BROMO-1H-ISOINDOLINE
- PubChem14849
- 4-Bromoisoindoline, HCl
- FQHLHVFOJBANKY-UHFFFAOYSA-N
- CB0217
- TRA0021
- 4-bromo-2,3-dihydro-1H-isoindole;hydrochloride
- DTXSID10657943
- GS-3912
- 923590-95-8
- SCHEMBL2491595
- W-205264
- J-514547
- 4-Bromoisoindoline hydrochloride, 95%
- DB-079291
- MFCD10700134
- CS-W007793
- SY006795
- AKOS015843768
- 4-bromo-2,3-dihydroisoindole hydrochloride
- 4-Bromo-2,3-dihydro-1H-isoindole--hydrogen chloride (1/1)
- AC-8756
- EN300-141253
- Z1715153806
- 4-Bromoisoindolinehydrochloride
- MDL： MFCD10700134
- Inchi： 1S/C8H8BrN.ClH/c9-8-3-1-2-6-4-10-5-7(6)8;/h1-3,10H,4-5H2;1H
- InChI Key： FQHLHVFOJBANKY-UHFFFAOYSA-N
- SMILES： Cl.BrC1C2CNCC=2C=CC=1

Computed Properties

Exact Mass: 232.96100
Monoisotopic Mass: 232.961
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 126
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12

Experimental Properties

Color/Form: OFF-WHITE POWDER
Melting Point: 269-274 °C
Boiling Point: No data available
Flash Point: No data available
PSA: 12.03000
LogP: 3.31410
Vapor Pressure: No data available

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S22; S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：2-8°C

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	54657-1/G	4-BROMO-ISOINDOLINE HCL	923590-95-8	97%	1g	$53	2023-09-17
AstaTech	54657-5/G	4-BROMO-ISOINDOLINE HCL	923590-95-8	97%	5g	$198	2023-09-17
AstaTech	54657-25/G	4-BROMO-ISOINDOLINE HCL	923590-95-8	97%	25g	$717	2023-09-17
Ambeed	A170251-100mg	4-Bromoisoindoline hydrochloride	923590-95-8	95%	100mg	$12.0	2025-04-15
Ambeed	A170251-1g	4-Bromoisoindoline hydrochloride	923590-95-8	95%	1g	$25.0	2025-04-15
Ambeed	A170251-250mg	4-Bromoisoindoline hydrochloride	923590-95-8	95%	250mg	$16.0	2025-04-15
Ambeed	A170251-5g	4-Bromoisoindoline hydrochloride	923590-95-8	95%	5g	$70.0	2025-04-15
Ambeed	A170251-10g	4-Bromoisoindoline hydrochloride	923590-95-8	95%	10g	$126.0	2025-04-15
Ambeed	A170251-25g	4-Bromoisoindoline hydrochloride	923590-95-8	95%	25g	$300.0	2025-04-15
Fluorochem	048781-1g	4-Bromo-isoindoline hydrochloride	923590-95-8	98%	1g	￡44.00	2022-03-01

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Production Method

Production Method 1

109-94-4

6952-59-6

923590-95-8

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran , Hexane ; -65 °C; 5 min, -70 °C
1.2 5 min, -70 °C
1.3 Solvents: Water ; cooled
1.4 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Toluene ; 10 min, 55 °C; 55 °C → 110 °C; overnight, 110 °C
1.5 Reagents: Hydrochloric acid Solvents: Isopropanol ; 75 °C

Reference

: Synthesis of the HCV Protease Inhibitor Vaniprevir (MK-7009) Using Ring-Closing Metathesis Strategy

Kong, Jongrock; Chen, Cheng-yi; Balsells-Padros, Jaume; Cao, Yang; Dunn, Robert F.; et al, Journal of Organic Chemistry, 2012, 77(8), 3820-3828

Production Method 2

1372882-57-9

923590-95-8

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 5 min, rt
1.2 2 h, rt → 60 °C; 60 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; pH 12

Reference

: Process and intermediates for preparing macrolactam peptidomimetic HCV protease inhibitors via ring-closing metathesis

, World Intellectual Property Organization, , ,

Production Method 3

337536-15-9

923590-95-8

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → 70 °C; 8 h, 70 °C; 70 °C → 0 °C
1.2 Solvents: Methanol ; 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 3 - 4, 0 °C; 0 °C → 70 °C; 8 h, 70 °C

Reference

: Process for synthesis of HCV virus NS3/4A inhibitor intermediate

, China, , ,

Production Method 4

923590-95-8

Reaction Conditions

Reference

: Preparation method of 4-halogenated isoindoline hydrochloride

, China, , ,

Production Method 5

923590-95-8

Reaction Conditions

Reference

: Process and intermediates for preparing macrolactams

, United States, , ,

Production Method 6

923590-95-8

Reaction Conditions

Reference

: Processes for preparing protease inhibitors of hepatitis c virus

, United States, , ,

Production Method 7

1035235-27-8

923590-95-8

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane , 1,4-Dioxane ; 0 °C; 2 h, rt

Reference

: Heterocyclic benzamide compounds as MLH1 and/or PMS2 proteins inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer

, World Intellectual Property Organization, , ,

Production Method 8

104-15-4

923590-78-7

923590-95-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Isopropyl acetate , Chlorobenzene , Water ; 1 h, pH 7, rt; 5 min, pH 12, rt; 30 min, rt
1.2 Reagents: 1-Chloroethyl chloroformate ; 40 min, rt; rt → 90 °C; 3.5 h, 90 °C; 20 min, rt
1.3 Solvents: Chlorobenzene ; 90 °C
1.4 Reagents: Methanol , 1-Chloroethyl 4-bromo-1,3-dihydro-2H-isoindole-2-carboxylate ; 15 min, rt; 2 h, rt → 65 °C; 30 min, reflux; 20 min, reflux

Reference

: Processes for preparing macrocyclic compounds as hepatitis C virus protease inhibitors

, World Intellectual Property Organization, , ,

Production Method 9

923590-78-7

923590-95-8

Reaction Conditions

1.1 Reagents: Formic acid Catalysts: Palladium Solvents: Ethanol , Water ; 2 - 3 h, 60 - 65 °C; 65 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 12 - 13, rt
1.3 Reagents: Hydrochloric acid ; 0 - 10 °C

Reference

: Process for preparation of 4-haloisoindoline hydrochlorides

, China, , ,

Production Method 10

923590-92-5

923590-95-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 30 min, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Chlorobenzene ; 5 min, rt; 2 h, rt → 90 °C

Reference

: Preparation of N-prolyl-1-aminocyclopropanecarboxylic acid peptides as HCV NS3 protease inhibitors

, United States, , ,

Production Method 11

923590-92-5

923590-95-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 30 min, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Chlorobenzene ; 10 min, rt; 5 min, rt; 2 h, rt → 90 °C; 90 °C → rt

Reference

: Preparation of macrocyclic peptides as HCV NS3 protease inhibitors

, World Intellectual Property Organization, , ,

Production Method 12

923590-92-5

923590-95-8

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 30 min, rt
1.2 Solvents: Chlorobenzene ; 10 min, rt
1.3 Reagents: 1-Chloroethyl chloroformate ; 5 min, rt; 2 h, rt → 90 °C; 90 °C → rt

Reference

: Preparation of macrocyclic compounds as HCV NS3 protease inhibitors

, United States, , ,

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Raw materials

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Preparation Products

4-bromo-2,3-dihydro-1H-isoindole hydrochloride (923590-95-8)

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923590-95-8 (4-bromo-2,3-dihydro-1H-isoindole hydrochloride) Related Products

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Cas no 923590-95-8 (4-bromo-2,3-dihydro-1H-isoindole hydrochloride)

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Security Information

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Pricemore >>

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Raw materials

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Preparation Products

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Related Literature

923590-95-8 (4-bromo-2,3-dihydro-1H-isoindole hydrochloride) Related Products